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Compound of Interest

Compound Name: Pentyl valerate

cat. No.: B1667271

An In-depth Technical Guide to Amyl Pentanoate

For researchers, scientists, and drug development professionals, a thorough understanding of
the physicochemical properties of chemical compounds is paramount. This guide provides a
detailed overview of amyl pentanoate, also known as pentyl pentanoate, an ester recognized
for its characteristic fruity aroma.

Core Molecular Attributes

Amyl pentanoate is an organic compound classified as an ester.[1][2] It is the product of the
condensation of pentanoic acid and 1-pentanol. The compound is a colorless liquid and is
largely insoluble in water but soluble in organic solvents like ethanol and ether.[1]

Quantitative Data Summary

The fundamental molecular and physical properties of amyl pentanoate are summarized in the
table below for easy reference.
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Property Value Source
Molecular Formula C10H2002 [L1121[31[4115]
Molecular Weight 172.2646 g/mol [21[31[5]
Monoisotopic Mass 172.146329884 g/mol [2]

CAS Registry Number 2173-56-0 [11[3]
Appearance Colorless liquid [1][6]

Odor Fruity, apple-like [2][6]

Boiling Point 188 °C to 207 °C 516171
Flash Point 75°Cto 77 °C [4][6]
Density Approximately 0.865 g/mL [6]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of amyl pentanoate are not

readily available in the public domain. However, standard esterification procedures, such as the

Fischer-Speier esterification, are typically employed for its synthesis. This process generally

involves reacting pentanoic acid with 1-pentanol in the presence of an acid catalyst.

Logical Relationships

The formation of amyl pentanoate from its constituent alcohol and carboxylic acid is a

fundamental chemical transformation. The following diagram illustrates this logical relationship.
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Caption: Logical diagram of the esterification reaction to form amyl pentanoate.

Synonyms and Identifiers

Amyl pentanoate is known by several other names, which are important to recognize in

literature and chemical databases. These include:

Pentyl valerate[1][3][5]
Amyl valerate[2][3][5][6]
n-Pentyl pentanoate[1]
Valeric acid, pentyl ester[3]

Pentanoic acid, pentyl ester[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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